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Compound of Interest

Compound Name:
2-Cyclopropylcyclopropan-1-

amine

Cat. No.: B11924151

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 2-Cyclopropylcyclopropan-1-amine as a Class 3

Flammable Liquid and Class 8 Corrosive.

While specific data for the bicyclopropyl isomer (CAS 195252-68-7) is limited, its structural

parent (cyclopropylamine) exhibits high volatility, severe corrosivity to mucosal membranes,

and flammability. Under the Precautionary Principle of Chemical Safety, you must manage this

compound using the "Worst-Case Analogue" profile.

Critical Hazards:

Ring Strain Energy: The bicyclopropyl structure contains significant ring strain (~27.5

kcal/mol per ring). Uncontrolled mixing with strong Lewis acids or oxidizers may trigger

exothermic ring-opening reactions.

Alkalinity: As a primary amine, it is incompatible with acids, acid chlorides, and anhydrides.

Flammability: Vapors may travel to ignition sources and flash back.[1][2]
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Chemical Profile & Hazard Classification
To ensure regulatory compliance (RCRA/DOT), classify the waste stream based on the

following structural-activity relationship (SAR) data.

Property Value / Classification Operational Implication

Physical State
Liquid (Free Base) or Solid

(HCl Salt)

Free base is volatile; salts are

hygroscopic solids.

Flash Point
Est. < 30°C (Analogue:

Cyclopropylamine -25°C)

Ground all equipment. Use

spark-proof tools.[2]

Corrosivity pH > 11 (10% aq. soln)

Double-glove

(Nitrile/Neoprene). Use face

shield.[2][3][4]

Reactivity High (Strained Ring System)
Do NOT mix with concentrated

acids in waste drums.

RCRA Code
D001 (Ignitable), D002

(Corrosive)

Segregate into

"Flammable/Corrosive" waste

stream.

Pre-Disposal Stabilization & Segregation
Before moving waste from the fume hood to the central accumulation area, you must stabilize

the material.

A. Segregation Rules (The "Never-Mix" List)
NO Strong Acids: Mixing with concentrated HCl or

can cause rapid, exothermic ring opening and salt formation, potentially pressurizing the
container.

NO Oxidizers: Incompatible with peroxides, nitrates, and permanganates.

NO Halogenated Solvents: Avoid mixing with chloroform or DCM if possible, as amines can

react with halocarbons over time to form quaternary ammonium salts (potentially energetic).
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B. Quenching (Trace Residues Only)
For cleaning glassware or small spills (<5 mL):

Dilute with 2-Propanol (Isopropanol) to reduce volatility.

Slowly add dilute Acetic Acid (1M) to neutralize the amine function.

Note: This generates heat. Perform in an ice bath.

Disposal Workflows (Step-by-Step)
Workflow A: Liquid Waste (Bulk & Solutions)

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container with a

vented cap. Avoid metal containers due to alkalinity.

Labeling: Mark as "Hazardous Waste - Flammable, Corrosive, Organic Base."

Composition: List "2-Cyclopropylcyclopropan-1-amine" explicitly. Do not use vague terms

like "Amine Waste."

Solvent Matrix: If diluted, ensure the solvent is compatible (e.g., Ethanol, Methanol).

Workflow B: Solid Waste (Salts & Contaminated Debris)
Debris: Place gloves, wipes, and weigh boats into a clear, 6-mil polyethylene bag.

Sealing: Twist and tape the bag neck (Gooseneck seal).

Secondary Containment: Place the sealed bag into a rigid fiber drum or bucket labeled "Solid

Hazardous Waste - Toxic/Corrosive Debris."

Decision Logic: Disposal Pathway
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Waste Identification:
2-Cyclopropylcyclopropan-1-amine

Physical State?

Liquid (Free Base/Solution)

Liquid

Solid (Salt/Debris)

Solid

Segregate: Organic Bases
(No Acids/Oxidizers)

Double Bag (6-mil Poly)
Label: Toxic/Corrosive

Container: HDPE/Glass
RCRA: D001, D002

Container: Fiber Drum
RCRA: Toxic Solids

Transfer to EHS/HazMat
for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating amine waste streams to prevent incompatibility

incidents.

Emergency Contingencies
Scenario: Spillage inside Fume Hood

Evacuate: Alert nearby personnel. The vapor is a lachrymator (causes tearing) and

respiratory irritant.
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PPE Upgrade: Don a full-face respirator with Organic Vapor/Amine cartridges if outside the

hood.

Absorb: Use a non-combustible absorbent (Vermiculite or Clay). Do not use paper towels

(fire hazard with oxidizers).

Neutralize: Once absorbed, treat the waste as solid hazardous waste.

Scenario: Skin/Eye Contact[2][3][4][5][6]

Eyes: Irrigate immediately for 15 minutes.[2] The alkaline nature causes deep tissue

saponification; immediate dilution is critical.

Skin: Wash with soap and water.[5] Do not use alcohol (increases absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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